Cas no 2171805-66-4 (2,2-difluoro-3-(3-fluoropropyl)aminopropanamide)
2,2-difluoro-3-(3-fluoropropyl)aminopropanamide Chemical and Physical Properties
Names and Identifiers
-
- 2,2-difluoro-3-(3-fluoropropyl)aminopropanamide
- EN300-1269952
- 2171805-66-4
- 2,2-difluoro-3-[(3-fluoropropyl)amino]propanamide
-
- Inchi: 1S/C6H11F3N2O/c7-2-1-3-11-4-6(8,9)5(10)12/h11H,1-4H2,(H2,10,12)
- InChI Key: KRPTWKIKMMIQSX-UHFFFAOYSA-N
- SMILES: FC(C(N)=O)(CNCCCF)F
Computed Properties
- Exact Mass: 184.08234746g/mol
- Monoisotopic Mass: 184.08234746g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 55.1Ų
2,2-difluoro-3-(3-fluoropropyl)aminopropanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1269952-1.0g |
2,2-difluoro-3-[(3-fluoropropyl)amino]propanamide |
2171805-66-4 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1269952-50mg |
2,2-difluoro-3-[(3-fluoropropyl)amino]propanamide |
2171805-66-4 | 50mg |
$1008.0 | 2023-10-02 | ||
| Enamine | EN300-1269952-100mg |
2,2-difluoro-3-[(3-fluoropropyl)amino]propanamide |
2171805-66-4 | 100mg |
$1056.0 | 2023-10-02 | ||
| Enamine | EN300-1269952-250mg |
2,2-difluoro-3-[(3-fluoropropyl)amino]propanamide |
2171805-66-4 | 250mg |
$1104.0 | 2023-10-02 | ||
| Enamine | EN300-1269952-500mg |
2,2-difluoro-3-[(3-fluoropropyl)amino]propanamide |
2171805-66-4 | 500mg |
$1152.0 | 2023-10-02 | ||
| Enamine | EN300-1269952-1000mg |
2,2-difluoro-3-[(3-fluoropropyl)amino]propanamide |
2171805-66-4 | 1000mg |
$1200.0 | 2023-10-02 | ||
| Enamine | EN300-1269952-2500mg |
2,2-difluoro-3-[(3-fluoropropyl)amino]propanamide |
2171805-66-4 | 2500mg |
$2351.0 | 2023-10-02 | ||
| Enamine | EN300-1269952-5000mg |
2,2-difluoro-3-[(3-fluoropropyl)amino]propanamide |
2171805-66-4 | 5000mg |
$3479.0 | 2023-10-02 | ||
| Enamine | EN300-1269952-10000mg |
2,2-difluoro-3-[(3-fluoropropyl)amino]propanamide |
2171805-66-4 | 10000mg |
$5159.0 | 2023-10-02 |
2,2-difluoro-3-(3-fluoropropyl)aminopropanamide Related Literature
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 2,2-difluoro-3-(3-fluoropropyl)aminopropanamide
Comprehensive Overview of 2,2-Difluoro-3-(3-fluoropropyl)aminopropanamide (CAS No. 2171805-66-4)
2,2-Difluoro-3-(3-fluoropropyl)aminopropanamide, with the CAS number 2171805-66-4, is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of difluoro and fluoropropyl functional groups, which contribute to its distinct chemical properties and potential applications. Researchers are particularly interested in its role as a building block for novel bioactive molecules, given its ability to modulate electronic and steric effects in drug design.
The compound's molecular structure includes a propanamide backbone substituted with two fluorine atoms at the 2-position and a 3-fluoropropylamino group at the 3-position. This arrangement enhances its metabolic stability and bioavailability, making it a promising candidate for further development. Recent studies have explored its utility in medicinal chemistry, particularly in the design of enzyme inhibitors and receptor modulators. The presence of multiple fluorine atoms also improves its lipophilicity, a critical factor in drug absorption and distribution.
In the context of current research trends, 2,2-difluoro-3-(3-fluoropropyl)aminopropanamide aligns with the growing demand for fluorinated compounds in drug discovery. Fluorination is a key strategy to enhance the potency and selectivity of therapeutic agents, as evidenced by the increasing number of FDA-approved fluorinated drugs. This compound's synthetic versatility allows for further derivatization, enabling researchers to explore its potential in targeting diseases such as cancer, neurodegenerative disorders, and infectious diseases.
From an industrial perspective, the scalable synthesis of CAS 2171805-66-4 is a topic of interest. Optimizing its production involves addressing challenges such as regioselective fluorination and purification techniques. Advances in flow chemistry and catalytic methods have shown promise in improving yield and reducing environmental impact, aligning with the principles of green chemistry. These innovations are critical for meeting the demands of large-scale applications while minimizing waste.
The compound's safety profile and toxicological data are also areas of active investigation. While fluorinated compounds generally exhibit favorable pharmacokinetic properties, thorough evaluation is essential to ensure compliance with regulatory standards. Researchers are employing in silico modeling and high-throughput screening to predict its interactions with biological systems, reducing the need for extensive animal testing.
In summary, 2,2-difluoro-3-(3-fluoropropyl)aminopropanamide (CAS 2171805-66-4) represents a valuable tool in modern chemical research. Its unique structural features and functional groups offer broad applicability in drug development and material science. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing precision medicine and sustainable chemistry.
2171805-66-4 (2,2-difluoro-3-(3-fluoropropyl)aminopropanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)